Cas no 1171837-18-5 (3-methyl-5-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole)

• Product Name: 3-methyl-5-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole
• CAS No: 1171837-18-5
• MF: C₆H₆F₃N₃O₂
• MW: 209.125951290131
• MDL: MFCD09701577
• CID: 3159063
• PubChem ID: 25247692
• Update Time: 2025-11-01

3-methyl-5-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-nitro-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole
• 3-methyl-5-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole
• CS-0282687
• 1171837-18-5
• STK351946
• 3-methyl-5-nitro-1-(2,2,2-trifluoroethyl)pyrazole
• EN300-231481
• AKOS005167962
• AKOS015922530

• MDL： MFCD09701577
• Inchi： 1S/C6H6F3N3O2/c1-4-2-5(12(13)14)11(10-4)3-6(7,8)9/h2H,3H2,1H3
• InChI Key： LGXSBBCHKFBZBT-UHFFFAOYSA-N
• SMILES： FC(CN1C(=CC(C)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 209.04121093Da
• Monoisotopic Mass: 209.04121093Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-methyl-5-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole

3-Methyl-5-Nitro-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole: A Comprehensive Overview

3-Methyl-5-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole, also known by its CAS number CAS No. 1171837-18-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of a trifluoroethyl group at the 1-position and a nitro group at the 5-position, along with a methyl group at the 3-position, imparts unique electronic and steric properties to this molecule. These features make it a valuable candidate for various applications in drug discovery and materials science.

The synthesis of 3-methyl-5-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through condensation reactions involving carbonyl compounds and ammonia or its derivatives. The introduction of the trifluoroethyl group at the 1-position requires careful control of reaction conditions to ensure regioselectivity. Similarly, the nitration step at the 5-position must be optimized to avoid unwanted side reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most promising applications of 3-methyl-5-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole lies in its potential as a lead compound in drug development. Pyrazoles are known for their ability to modulate various biological targets, including kinases, ion channels, and receptors. The trifluoroethyl group introduces a strong electron-withdrawing effect, which can enhance the binding affinity of the molecule to its target. Recent studies have demonstrated that this compound exhibits potent activity against certain enzymes involved in inflammatory pathways. For instance, research published in Journal of Medicinal Chemistry highlights its ability to inhibit cyclooxygenase (COX) enzymes with high selectivity.

In addition to its pharmacological applications, 3-methyl-5-nitro-1-(2,2,2-trifluoroethyl)-1H-pyrazole has shown potential in materials science. Its aromaticity and heteroatom content make it a suitable candidate for use in organic semiconductors and optoelectronic devices. Recent experiments conducted by researchers at Stanford University have explored its electronic properties under varying conditions. These studies suggest that the compound could be used as an active layer material in thin-film transistors (TFTs), offering improved charge transport characteristics compared to traditional materials.

The physical properties of CAS No. 1171837-18-5 are also worth noting. Its molecular weight is approximately 249 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its melting point is around 200°C under vacuum conditions, making it suitable for thermal processing techniques commonly employed in materials synthesis.

From an environmental perspective, understanding the fate and behavior of 3-methyl-5-nitro-1-(2,2,2-trifluoroethyl)-pyrazole is crucial for assessing its safety profile. Recent toxicity studies conducted by regulatory agencies indicate that it exhibits low acute toxicity when administered orally or dermally to laboratory animals. However, further research is needed to evaluate its long-term effects on ecosystems and human health.

In conclusion, CAS No. 1171837-18-5, or 3-methyl-5-nitro-..., represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable electronic properties make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern science and technology.